Cas no 2159497-04-6 (4-(trifluoromethyl)cyclohexylmethanethiol)

• Product Name: 4-(trifluoromethyl)cyclohexylmethanethiol
• CAS No: 2159497-04-6
• MF: C₈H₁₃F₃S
• MW: 198.24903178215
• CID: 5810196
• PubChem ID: 142940667
• Update Time: 2025-05-28

4-(trifluoromethyl)cyclohexylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)cyclohexylmethanethiol
• [4-(trifluoromethyl)cyclohexyl]methanethiol
• EN300-1288171
• 2159497-04-6

• Inchi： 1S/C8H13F3S/c9-8(10,11)7-3-1-6(5-12)2-4-7/h6-7,12H,1-5H2
• InChI Key： JYFPCJUEIIQPGZ-UHFFFAOYSA-N
• SMILES： SCC1CCC(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 198.06900607g/mol
• Monoisotopic Mass: 198.06900607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Additional information on 4-(trifluoromethyl)cyclohexylmethanethiol

Research Brief on 4-(Trifluoromethyl)cyclohexylmethanethiol (CAS: 2159497-04-6): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(trifluoromethyl)cyclohexylmethanethiol (CAS: 2159497-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. This research brief aims to synthesize the latest findings on this compound, highlighting its applications, synthesis methods, and potential therapeutic implications. The trifluoromethyl group and thiol functionality make this molecule a versatile building block for drug discovery and chemical biology research.

Recent studies have explored the synthetic routes to 4-(trifluoromethyl)cyclohexylmethanethiol, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield with high enantioselectivity. This advancement is particularly relevant for the production of chiral intermediates in pharmaceutical development. The compound's stability under physiological conditions has also been characterized, showing promising results for in vivo applications.

In medicinal chemistry applications, researchers have investigated 4-(trifluoromethyl)cyclohexylmethanethiol as a key intermediate in the development of protease inhibitors. Its ability to form stable covalent bonds with active site residues makes it valuable for targeting cysteine proteases involved in various disease pathways. A 2024 study published in ACS Chemical Biology reported its successful incorporation into a series of SARS-CoV-2 main protease inhibitors, demonstrating improved binding affinity compared to previous analogs.

The compound's potential extends beyond direct therapeutic applications. Recent work in chemical biology has utilized 4-(trifluoromethyl)cyclohexylmethanethiol as a probe for studying protein-ligand interactions. Its fluorine atoms allow for ¹⁹F NMR studies, providing valuable structural information about binding sites and conformational changes. This dual functionality as both a reactive moiety and spectroscopic probe makes it particularly valuable for mechanistic studies in drug discovery.

Safety and toxicological assessments of 4-(trifluoromethyl)cyclohexylmethanethiol have been conducted in several preclinical studies. While generally showing favorable pharmacokinetic properties, researchers have noted the need for careful handling due to its thiol reactivity. Current investigations are exploring prodrug strategies to mitigate potential off-target effects while maintaining therapeutic efficacy. These developments position the compound as a promising candidate for further preclinical evaluation.

Looking forward, the unique properties of 4-(trifluoromethyl)cyclohexylmethanethiol suggest multiple directions for future research. Its application in targeted covalent inhibitor design, particularly for challenging therapeutic targets, represents an active area of investigation. Additionally, its potential as a versatile building block for fluorine-containing pharmaceuticals continues to drive synthetic methodology development. The compound's combination of synthetic accessibility and biological relevance ensures its ongoing importance in chemical biology and medicinal chemistry research.